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Compound of Interest

Compound Name: Sodium methanolate

Cat. No.: B050351 Get Quote

This technical guide provides an in-depth overview of the safety data for sodium methanolate
(also known as sodium methylate), a highly reactive and hazardous chemical compound. This

document is intended for researchers, scientists, and professionals in drug development who

handle this substance. The following sections detail the physical and chemical properties,

toxicological data, handling and storage protocols, and emergency procedures associated with

sodium methanolate.

Hazard Identification and Classification
Sodium methanolate is a flammable, corrosive, and self-heating substance that reacts

violently with water.[1][2] It is classified under multiple hazard categories according to the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS).

Table 1: GHS Hazard Classification for Sodium Methanolate

Hazard Class Category Hazard Statement

Flammable Solids 1 H228: Flammable solid

Self-heating substances and

mixtures
1

H251: Self-heating; may catch

fire[3]

Skin corrosion/irritation 1B
H314: Causes severe skin

burns and eye damage[4]

Acute toxicity, Oral 4 H302: Harmful if swallowed[5]
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Physical and Chemical Properties
Sodium methanolate is a white, hygroscopic, amorphous powder.[6][7][8] It is highly soluble in

methanol and ethanol and decomposes in water.[7]

Table 2: Physical and Chemical Properties of Sodium Methanolate

Property Value Reference

Molecular Formula CH₃ONa [9]

Molecular Weight 54.02 g/mol [10]

Melting Point 127 °C (decomposes) [10]

Auto-ignition Temperature 88 °C [11]

Flash Point
33 °C (for 30% solution in

methanol)
[12]

Decomposition Temperature > 126 °C in air [8]

Toxicological Data
The primary toxicological hazards of sodium methanolate are its corrosivity and acute toxicity

upon ingestion.[13][14] The corrosive action is primarily due to its rapid hydrolysis to form

sodium hydroxide and methanol.[8]

Table 3: Acute Toxicity Data for Sodium Methanolate

Route of
Exposure

Species Test Value Reference

Oral Rat LD50 1687 mg/kg [5][13][15]

Dermal Rat LD50 > 2000 mg/kg [5][8]
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The toxicological data presented in this guide are primarily derived from standardized

experimental protocols, such as those established by the Organisation for Economic Co-

operation and Development (OECD).

Acute Oral Toxicity (OECD Guideline 401)
This test is designed to determine the median lethal dose (LD50) of a substance after a single

oral administration.[16]

Principle: The test substance is administered orally by gavage in graduated doses to several

groups of fasted experimental animals (typically rodents), with one dose per group.[16]

Procedure:

Healthy, young adult rodents are acclimatized to laboratory conditions.[16]

Animals are fasted overnight prior to dosing.[16]

The substance is administered in a single dose via a stomach tube.[16]

Animals are observed for mortality, signs of toxicity, and behavioral changes for at least 14

days.[12]

Necropsies are performed on all animals at the end of the observation period.[16]

Acute Dermal Toxicity (OECD Guideline 402)
This guideline outlines a procedure for assessing the short-term toxic effects of a substance

applied to the skin.[15]

Principle: The test substance is applied to a shaved area of the skin of experimental animals

(typically rats) and held in contact for 24 hours.[1][15]

Procedure:

The fur is removed from the dorsal area of the test animals approximately 24 hours before

the test.[17]
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The test substance is applied uniformly over an area of at least 10% of the body surface.

[1][15]

The treated area is covered with a porous gauze dressing.[1]

After a 24-hour exposure period, the residual test substance is removed.[1]

Animals are observed daily for 14 days for signs of toxicity and mortality.[15]

Acute Dermal Irritation/Corrosion (OECD Guideline 404)
This test evaluates the potential of a substance to cause skin irritation or corrosion.[6][12]

Principle: A single dose of the test substance is applied to a small area of the skin

(approximately 6 cm²) of an albino rabbit.[12]

Procedure:

The substance (0.5 g for solids) is applied to the test site and covered with a gauze patch.

[12]

The exposure period is typically 4 hours.[12]

After exposure, the residual substance is removed.[12]

The skin is examined for signs of erythema (redness) and edema (swelling) at 1, 24, 48,

and 72 hours after removal, and observations may continue for up to 14 days.[2][7]

Skin reactions are scored to determine the level of irritation or corrosion.[6]

Visualizations
Reactivity of Sodium Methanolate with Water
The following diagram illustrates the highly exothermic reaction of sodium methanolate with

water, which produces flammable methanol and corrosive sodium hydroxide.[8][18]
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Caption: Reaction of sodium methanolate with water.

General Experimental Workflow for Acute Toxicity
Testing
This diagram outlines the general steps involved in conducting acute toxicity studies according

to OECD guidelines.
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Caption: General workflow for acute toxicity testing.
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Logical Relationship for GHS Hazard Classification
This diagram illustrates the logical process for classifying a substance like sodium
methanolate based on its hazardous properties according to GHS criteria.

Sodium Methanolate

Readily Combustible?

Self-heats in air?

No

Classify as
Flammable Solid

Yes

Causes skin destruction?

No

Classify as
Self-Heating

Yes

Classify as
Skin Corrosive

Yes

Not Classified for
this Hazard

No

Click to download full resolution via product page

Caption: GHS hazard classification decision logic.

Toxicological Pathway of a Corrosive Substance
The corrosive action of sodium methanolate is primarily due to its hydrolysis product, sodium

hydroxide. This diagram illustrates the general mechanism of tissue damage caused by a

strong base.
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Caption: General mechanism of corrosive tissue damage.

Handling, Storage, and Emergency Procedures
Handling: Handle sodium methanolate in a well-ventilated area, away from heat, sparks,

and open flames. Use non-sparking tools and prevent electrostatic discharge. Avoid contact

with skin, eyes, and clothing, and do not breathe dust.

Storage: Store in a cool, dry, fireproof area, separated from strong oxidants, acids, and

metals.[1] Keep containers tightly closed and protected from moisture.[12]

First Aid:

Inhalation: Move the victim to fresh air. Seek immediate medical attention.[1]
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Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing. Seek immediate medical attention.[1]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. Seek immediate medical attention.[12]

Ingestion: Do NOT induce vomiting. Rinse mouth. Seek immediate medical attention.[1]

Fire Fighting: Use dry chemical, dry sand, or alcohol-resistant foam.[13] DO NOT use water,

as it reacts violently with sodium methanolate.[19]

Accidental Release: Evacuate the area and remove all ignition sources.[1][16] Cover the

spilled material with dry sand or another non-combustible absorbent and collect it into a

covered, dry container for disposal.[1][16] Do not allow the substance to enter drains or

sewers.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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